5-Chloro-4-[2-(3-fluorophenyl)-1,3-thiazol-5-yl]-2-pyrimidinamine

• IUPAC Name: 5-chloro-4-[2-(3-fluorophenyl)-1,3-thiazol-5-yl]pyrimidin-2-amine
• InChI: InChI=1S/C13H8ClFN4S/c14-9-5-18-13(16)19-11(9)10-6-17-12(20-10)7-2-1-3-8(15)4-7/h1-6H,(H2,16,18,19)
• InChI Key: WGBKWXGDVMKKRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC=C(S2)C3=NC(=NC=C3Cl)N
• Molecular Formula: C13H8ClFN4S
• Molecular Weight: 306.75 g/mol

Description

5-Chloro-4-[2-(3-fluorophenyl)-1,3-thiazol-5-yl]-2-pyrimidinamine (CFPT) is a synthetic compound with a wide range of applications in scientific research. CFPT has been studied for its potential use in various biochemical and physiological processes, including enzyme inhibition, protein-protein interactions, and drug delivery.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study by Alam et al. (2010) described the design and synthesis of thiazolo[3,2-a]pyrimidine derivatives, which exhibited significant anti-inflammatory and antinociceptive activities. The research highlighted the potential of these compounds in developing new therapeutic agents with minimized side effects (Alam, O., Khan, S., Siddiqui, N., & Ahsan, W., 2010).

Structural Characterization and Crystallography

Kariuki et al. (2021) focused on the synthesis and structural characterization of isostructural compounds, including 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole. This study contributes to the understanding of the crystallographic features of such compounds, which is crucial for their potential application in various fields including materials science and pharmaceutical development (Kariuki, B., Abdel-Wahab, B. F., & El‐Hiti, G., 2021).

Anticancer Activity

Research by Hammam et al. (2005) demonstrated the anticancer activity of novel fluoro-substituted benzo[b]pyran derivatives, showcasing the potential of such compounds in targeting cancer cells. This study underlines the significance of fluoro-substituted compounds in medicinal chemistry for developing new anticancer drugs (Hammam, A. G., El-Salam, O. A., Mohamed, A., & Hafez, N. A., 2005).